Cas no 76159-92-7 (5,7-dimethoxy-1H-Indole-2,3-dione)

• Product Name: 5,7-dimethoxy-1H-Indole-2,3-dione
• CAS No: 76159-92-7
• MF: C₁₀H₉NO₄
• MW: 207.182762861252
• MDL: MFCD09742288
• CID: 1117281
• PubChem ID: 16795462
• Update Time: 2025-11-02

5,7-dimethoxy-1H-Indole-2,3-dione Chemical and Physical Properties

Names and Identifiers

• 5,7-dimethoxy-1H-Indole-2,3-dione
• 5,7-dimethoxyindoline-2,3-dione
• 5,7-Dimethoxyisatin
• A1-30080
• DTXSID40588630
• 76159-92-7
• FT-0711950
• SCHEMBL11362269
• AKOS000149306
• 5,7-Dimethoxy isatin
• DB-075074

• MDL： MFCD09742288
• Inchi： 1S/C10H9NO4/c1-14-5-3-6-8(7(4-5)15-2)11-10(13)9(6)12/h3-4H,1-2H3,(H,11,12,13)
• InChI Key： HXECXMBAFBNYRH-UHFFFAOYSA-N
• SMILES： O(C)C1=CC(=CC2C(C(NC=21)=O)=O)OC

Computed Properties

• Exact Mass: 207.05315777g/mol
• Monoisotopic Mass: 207.05315777g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 64.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolines

Additional information on 5,7-dimethoxy-1H-Indole-2,3-dione

Recent Advances in the Study of 5,7-dimethoxy-1H-Indole-2,3-dione (CAS: 76159-92-7): A Comprehensive Research Brief

5,7-dimethoxy-1H-Indole-2,3-dione (CAS: 76159-92-7) is a synthetic indole derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have explored its pharmacological properties, including its role as an inhibitor of key enzymes involved in inflammatory and neurodegenerative pathways. This research brief synthesizes the latest findings on this compound, highlighting its molecular mechanisms, therapeutic potential, and current challenges in its development.

One of the most notable advancements in the study of 5,7-dimethoxy-1H-Indole-2,3-dione is its identification as a potent inhibitor of monoamine oxidase (MAO) enzymes, particularly MAO-B. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits selective inhibition of MAO-B, which is implicated in the pathogenesis of Parkinson's disease. The study utilized in vitro assays and molecular docking simulations to elucidate the binding interactions between the compound and the enzyme, revealing a high affinity for the active site of MAO-B. These findings suggest that 5,7-dimethoxy-1H-Indole-2,3-dione could serve as a promising lead compound for the development of novel anti-Parkinsonian agents.

In addition to its MAO-B inhibitory activity, recent research has investigated the anti-inflammatory properties of 5,7-dimethoxy-1H-Indole-2,3-dione. A 2022 study published in Bioorganic & Medicinal Chemistry Letters reported that the compound significantly reduces the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in lipopolysaccharide (LPS)-stimulated macrophages. The study attributed this effect to the compound's ability to modulate the NF-κB signaling pathway, a critical regulator of inflammatory responses. These results underscore the potential of 5,7-dimethoxy-1H-Indole-2,3-dione as a therapeutic agent for inflammatory disorders, such as rheumatoid arthritis and inflammatory bowel disease.

Despite these promising findings, several challenges remain in the development of 5,7-dimethoxy-1H-Indole-2,3-dione as a therapeutic agent. A 2023 review in Expert Opinion on Drug Discovery highlighted issues related to its pharmacokinetic properties, including low oral bioavailability and rapid metabolism. To address these limitations, researchers have explored structural modifications and prodrug strategies to enhance its stability and absorption. For instance, a recent study proposed the synthesis of ester derivatives of 5,7-dimethoxy-1H-Indole-2,3-dione, which demonstrated improved plasma stability in preclinical models.

In conclusion, 5,7-dimethoxy-1H-Indole-2,3-dione (CAS: 76159-92-7) represents a versatile scaffold with significant potential in the treatment of neurodegenerative and inflammatory diseases. Recent studies have advanced our understanding of its molecular targets and therapeutic effects, while also identifying key challenges in its development. Future research should focus on optimizing its pharmacokinetic profile and evaluating its efficacy in vivo to facilitate its transition into clinical trials. This compound exemplifies the intersection of chemical biology and drug discovery, offering new avenues for the development of innovative therapeutics.